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Compound of Interest

Compound Name: disodium;benzene-1,3-diolate

CAS No.: 6025-45-2

Cat. No.: B1598820

Get Quote

CAS Registry Number: 6025-45-2 Technical Classification: Phenolate Salt / Nucleophilic

Intermediate Primary Application: Pharmaceutical Intermediates, Polymer Synthesis

(PEEK/PEK), Antioxidant Systems[1]

Core Identity & Nomenclature
Disodium benzene-1,3-diolate is the dianionic salt of resorcinol.[1] Unlike its parent compound

(resorcinol, CAS 108-46-3), this salt acts as a potent bis-nucleophile and a strong base.[1] It is

frequently generated in situ during industrial synthesis but is also available as an isolated

reagent for specialized applications.[1]

Critical Distinction: Do not confuse with 1,3-Benzenedisulfonic acid disodium salt (CAS 831-59-

4).[1] The latter is a sulfonate salt used in dyeing; the former (discussed here) is a phenolate

salt used in organic synthesis.[1]
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Attribute Specification

CAS Number 6025-45-2

IUPAC Name Disodium benzene-1,3-diolate

Synonyms
Resorcinol disodium salt; Sodium resorcinate;

1,3-Benzenediol disodium salt

Molecular Formula C₆H₄Na₂O₂

Molecular Weight 154.07 g/mol

Structure
Benzene ring with two -O⁻Na⁺ groups at the 1,3

(meta) positions

Appearance
White to off-white hygroscopic powder (turns

pink/brown upon oxidation)

Physicochemical Profile & Stability
Understanding the behavior of the dianion is critical for reaction design.[1] The electron-

donating effect of the two oxide groups makes the aromatic ring highly activated toward

electrophilic aromatic substitution, while the oxygen atoms are potent nucleophiles.[1]

Basicity: High.[1] The pKa of the parent resorcinol is ~9.15 (first proton) and ~11.3 (second

proton).[1] Consequently, the disodium salt requires a high pH environment to remain stable

and will rapidly protonate in the presence of moisture/acids.

Oxidation Sensitivity:High. Phenolate salts are electron-rich and prone to oxidation by

atmospheric oxygen, forming quinones and radical species (observed as darkening of the

solid).[1]

Solubility:

High: Water, Methanol, Ethanol.[1]

Low/Insoluble: Non-polar organic solvents (Hexane, Toluene) unless phase transfer

catalysts (e.g., crown ethers) are used.[1]
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Synthesis & Experimental Protocols
For high-precision drug development, in situ generation is often preferred over using stored

solid salt to minimize oxidation impurities.[1]

Protocol A: In Situ Generation for Nucleophilic Substitution
Objective: Generate anhydrous disodium benzene-1,3-diolate for use in Williamson Ether

Synthesis (e.g., linker synthesis).

Reagents: Resorcinol (1.0 eq), Sodium Hydride (2.2 eq, 60% dispersion in oil), Anhydrous

DMF or DMSO.[1]

Apparatus: Flame-dried Schlenk flask, Argon atmosphere.

Step-by-Step:

Wash NaH with dry hexane to remove mineral oil (under Argon).[1]

Suspend NaH in anhydrous DMF at 0°C.

Add Resorcinol solution (in DMF) dropwise.[1] Caution: H₂ gas evolution.[1]

Stir at room temperature for 1 hour until evolution ceases and a clear solution (the dianion)

forms.

Usage: Add the electrophile (e.g., alkyl halide) directly to this solution.[1]

Protocol B: Isolation of the Salt (If required)
Objective: Isolate the solid salt for storage (requires glovebox handling).

Dissolve Resorcinol in Methanol.[1]

Add 2.0 equivalents of Sodium Methoxide (NaOMe) in Methanol.

Stir for 30 minutes.
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Remove solvent under reduced pressure (Rotavap) followed by high vacuum drying at 60°C

for 12 hours.

Storage: Store in a desiccator under Nitrogen/Argon.

Mechanism & Application Logic
The primary utility of CAS 6025-45-2 in drug discovery is its role as a linker scaffold.[1] The

meta positioning allows for unique geometric spacing in bis-ether drugs or macrocyclic ligands

(e.g., POCOP pincer ligands).[1]

Visualization: Synthesis & Reactivity Flow
The following diagram illustrates the transformation from Resorcinol to the Disodium Salt and

its subsequent application in generating a bis-ether scaffold.
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Base
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(R-O-Ph-O-R)

SN2 Attack
(Nucleophilic Substitution)

Electrophile
(2 R-X)

Click to download full resolution via product page

Figure 1: Reaction pathway for the generation and utilization of Disodium Benzene-1,3-diolate

in organic synthesis.

Safety & Handling (E-E-A-T)
Hazard Classification: Corrosive, Irritant.[1]

Skin/Eye Contact: The salt hydrolyzes to form NaOH and Resorcinol upon contact with

moisture in tissues, causing severe chemical burns.[1]

Inhalation: Dust is highly irritating to the respiratory tract.[1]
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PPE: Nitrile gloves, safety goggles, and a dust mask (N95) or fume hood are mandatory.[1]

Self-Validating Safety Check:

Test: Dissolve a small amount in water and check pH.[1]

Result: pH should be >12.[1] If pH is near neutral, the salt has likely hydrolyzed or

carbonated (reacted with atmospheric CO₂) and is no longer active.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [guidechem.com]

To cite this document: BenchChem. [Technical Profile: Disodium Benzene-1,3-diolate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598820/docs#technical-profile-disodium-benzene-1-
3-diolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://pubchem.ncbi.nlm.nih.gov/compound/Disodium-resorcinol
https://www.benchchem.com/product/b1598820?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.benchchem.com/product/b1598820/docs#technical-profile-disodium-benzene-1-3-diolate
https://www.benchchem.com/product/b1598820/docs#technical-profile-disodium-benzene-1-3-diolate
https://www.benchchem.com/product/b1598820/docs#technical-profile-disodium-benzene-1-3-diolate
https://www.benchchem.com/product/b1598820/docs#technical-profile-disodium-benzene-1-3-diolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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